4-(benzylthio)-2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidine

• IUPAC Name: 4-benzylsulfanyl-2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidine
• InChI: InChI=1S/C25H19FN2OS/c1-16-7-12-22-19(13-16)14-21-24(29-22)27-23(18-8-10-20(26)11-9-18)28-25(21)30-15-17-5-3-2-4-6-17/h2-13H,14-15H2,1H3
• InChI Key: GAPLHFVORVBDAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2)C(=NC(=N3)C4=CC=C(C=C4)F)SCC5=CC=CC=C5
• Molecular Formula: C25H19FN2OS
• Molecular Weight: 414.5 g/mol
• CAS No.: 895640-06-9

Description

4-(benzylthio)-2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidine is a chemical compound that has been extensively studied in scientific research. It is a member of the chromeno[2,3-d]pyrimidine family of compounds and has shown promise in various applications such as cancer treatment and drug discovery.

Scientific Research Applications

Catalyst-Free Synthesis

A study by Brahmachari and Nayek (2017) introduced a catalyst-free, efficient method for synthesizing a new series of functionalized 5-aryl-2-oxo-/thioxo-2,3-dihydro-1H-benzo[6,7]chromeno[2,3-d]pyrimidine derivatives. This method highlights mild reaction conditions, excellent yields, and eco-friendliness, suggesting potential pharmaceutical interest in these compounds ACS Omega.

Antitubercular and Antimicrobial Activity

Kamdar et al. (2011) synthesized novel derivatives of 4H-chromeno[2,3-d]pyrimidine and evaluated their antitubercular activity against Mycobacterium tuberculosis H37Rv and antimicrobial activity against several bacterial and fungal strains. Some derivatives exhibited pronounced activities, suggesting their potential as antimicrobial agents Medicinal Chemistry Research.

Larvicidal Activity

Gorle et al. (2016) prepared derivatives of 5-fluoro-N4-(3-(4-substitutedbenzylamino)phenyl)-N2-(4-morpholinophenyl)pyrimidine-2,4-diamine and tested their larvicidal activity. Some compounds showed significant activity, indicating potential use in controlling larval populations Journal of Heterocyclic Chemistry.

Synthesis of Pyrido[2,3-d]pyrimidines

Popova et al. (2017) explored the synthesis of pyrido[2,3-d]pyrimidine derivatives from trifluoroacetyl-substituted 4H-chromenes and 6-amino-1,3-dimethyluracil, leading to compounds with potential for further biological activity studies Russian Journal of Organic Chemistry.

Antitumor Activities

Okasha et al. (2017) synthesized novel 4H-benzo[h]chromenes and 7H-benzo[h]chromeno[2,3-d]pyrimidines, examining their antiproliferative activity against several cancer cell lines. Some compounds demonstrated remarkable inhibitory effects, highlighting the impact of structural modifications on antitumor activity Molecules: A Journal of Synthetic Chemistry and Natural Product Chemistry.